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Compound of Interest

Compound Name: Dovitinib dilactic acid

Cat. No.: B607186

Essential Safety and Handling Guide for Dovitinib
Dilactic Acid

This guide provides immediate, essential safety and logistical information for researchers,
scientists, and drug development professionals handling Dovitinib dilactic acid. The following
procedural guidance is designed to ensure the safe handling, storage, and disposal of this
potent tyrosine kinase inhibitor.

Personal Protective Equipment (PPE)

When handling Dovitinib dilactic acid, a comprehensive approach to personal protection is
crucial to minimize exposure risk. The following table summarizes the recommended PPE.
Since Dovitinib is categorized as a hazardous drug, stringent precautions are necessary.[1][2]
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Protection Type

Recommended Equipment

Specifications & Remarks

Eye/Face Protection

Safety glasses with side

shields or goggles

Ensure a complete seal
around the eyes. A face shield
may be required for splash

hazards.

Skin Protection

Chemical-resistant gloves

(double gloving recommended)

Nitrile or neoprene gloves are
generally suitable. Always
check the manufacturer's
compatibility data. Discard

after use.

Disposable lab coat or gown

Should be long-sleeved with
tight cuffs. Gowns designed for
handling hazardous drugs are

preferred.[1]

Respiratory Protection

NIOSH-approved respirator

For handling powders outside
of a certified chemical fume
hood or biological safety
cabinet, a respirator with a
particulate filter (e.g., N95,
P100) is recommended to
prevent inhalation.[3] In case
of fire, a self-contained
breathing apparatus should be
used.[4]

Operational and Disposal Plans

Proper operational procedures and disposal methods are critical for laboratory safety and

environmental protection.

Handling and Storage

e Ventilation: Handle Dovitinib dilactic acid in a well-ventilated area, preferably within a

certified chemical fume hood or a Class Il Biosafety Cabinet to minimize inhalation exposure.

[3]
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o Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area, away from
incompatible materials.

» Hygiene: Avoid contact with skin, eyes, and clothing. Do not eat, drink, or smoke in areas
where the chemical is handled. Wash hands thoroughly after handling.

Disposal Plan

Dispose of Dovitinib dilactic acid and any contaminated materials in accordance with all
applicable federal, state, and local regulations.

e Waste Characterization: Unused Dovitinib dilactic acid should be treated as hazardous
chemical waste.

o Containerization: Collect waste in a designated, properly labeled, and sealed container.

o Disposal Route: Contact a licensed professional waste disposal service to arrange for pickup
and disposal. Do not dispose of down the drain or in regular trash.

Emergency Procedures

Immediate and appropriate action is vital in the event of an emergency.

First-Aid Measures
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Exposure Route First-Aid Procedure

Move the individual to fresh air. If breathing is
Inhalation difficult, provide oxygen. Seek immediate

medical attention.

Immediately remove contaminated clothing.
i Wash the affected area with soap and plenty of
Skin Contact _ o
water. Seek medical attention if irritation

persists.

Immediately flush eyes with plenty of water for

at least 15 minutes, lifting the upper and lower
Eye Contact ] ] ] ] ]

eyelids occasionally. Seek immediate medical

attention.

Do not induce vomiting. Rinse mouth with water.
) Never give anything by mouth to an
Ingestion . . . .
unconscious person. Seek immediate medical

attention.

Accidental Release Measures

In the event of a spill, follow these steps to ensure safety and proper cleanup:

Evacuate: Immediately evacuate non-essential personnel from the spill area.

o Ventilate: Ensure the area is well-ventilated.

e Contain: Prevent further spread of the material.

e Clean-up:

o Wear appropriate PPE as outlined above.

o For small spills, carefully scoop the solid material into a labeled container for disposal.

o Avoid generating dust.
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o Clean the spill area with a suitable detergent and water.

o Collect all cleanup materials in a sealed bag for hazardous waste disposal.

The following workflow diagram illustrates the logical steps for responding to a chemical spill of
Dovitinib dilactic acid.

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b607186?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b607186?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Immediate Actions

Evacuate Area

Assess Spill Size
& Risk

If large or

If safe to proceed .
unmanageable spill

Personal Protective Equipment

Don Appropriate PPE .
(Gloves, Gown, Respirator, Goggles)

Contact Emergency/
Safety Personnel

Cleanup Procedure

Contain Spill

Clean Up Spill
(Absorb/Sweep)
[ Decontaminate Area )

Waste Disposal

[ Collect Contaminated Waste ]

Dispose as
Hazardous Waste

Click to download full resolution via product page

Caption: Workflow for handling a chemical spill of Dovitinib dilactic acid.

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b607186?utm_src=pdf-body-img
https://www.benchchem.com/product/b607186?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b607186?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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